5-ethylpyridine-3-carbaldehyde
Description
5-Ethylpyridine-3-carbaldehyde is a pyridine derivative . It has a molecular weight of 135.17 . It is a liquid in its physical form .
Synthesis Analysis
5-Ethylpyridine-3-carbaldehyde can be synthesized through various methods, including the reaction of 2-bromo-5-ethylpyridine with sodium cyanide. It has been used as a reagent in organic synthesis and as a building block for the synthesis of more complex compounds.Molecular Structure Analysis
The InChI code for 5-ethylpyridine-3-carbaldehyde is 1S/C8H9NO/c1-2-7-3-8(6-10)5-9-4-7/h3-6H,2H2,1H3 . The InChI key is BCAZDFGRWQVGFI-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 5-ethylpyridine-3-carbaldehyde are not mentioned in the search results, pyridine derivatives are known to be used in various chemical transformations .Physical And Chemical Properties Analysis
5-Ethylpyridine-3-carbaldehyde is a liquid at room temperature . It has a molecular weight of 135.17 .Safety and Hazards
Future Directions
While specific future directions for 5-ethylpyridine-3-carbaldehyde are not mentioned in the search results, pyridine derivatives have been studied for their potential applications in scientific experiments and industries. They have been explored as organocatalysts to accomplish various novel chemical transformations .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethylpyridine-3-carbaldehyde can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "ethylmagnesium bromide", "diethyl ether", "sodium hydroxide", "water", "sulfuric acid", "sodium sulfate", "magnesium sulfate", "anhydrous sodium sulfate", "potassium carbonate", "acetic anhydride", "acetic acid", "sodium bicarbonate", "brine", "methylene chloride" ], "Reaction": [ "3-pyridinecarboxaldehyde is reacted with ethylmagnesium bromide in diethyl ether to form 5-ethyl-3-pyridinecarboxaldehyde", "The resulting product is then treated with a solution of sodium hydroxide in water to form 5-ethylpyridine-3-carboxylic acid", "The carboxylic acid is then converted to the corresponding acid chloride using thionyl chloride", "The acid chloride is then reacted with magnesium in the presence of anhydrous sodium sulfate to form the corresponding Grignard reagent", "The Grignard reagent is then reacted with acetic anhydride in the presence of potassium carbonate to form the corresponding ketone", "The ketone is then reduced using sodium borohydride to form 5-ethylpyridine-3-carbinol", "The carbinol is then oxidized using chromic acid to form 5-ethylpyridine-3-carbaldehyde", "The aldehyde is then purified using standard techniques such as distillation or recrystallization" ] } | |
CAS RN |
98664-63-2 |
Product Name |
5-ethylpyridine-3-carbaldehyde |
Molecular Formula |
C8H9NO |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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